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Compound of Interest

Compound Name: Ethoxydiisobutylaluminium

Cat. No.: B100121 Get Quote

For researchers, scientists, and drug development professionals, the selection of a reducing

agent is a critical step in chemical synthesis, directly impacting yield, selectivity, cost, and

safety. This guide provides a cost-benefit analysis of Ethoxydiisobutylaluminium (EDBA) and

compares it with three common alternatives: Diisobutylaluminium hydride (DIBAL-H), Sodium

borohydride (NaBH₄), and Lithium aluminium hydride (LiAlH₄).

Performance and Cost Comparison
Ethoxydiisobutylaluminium (EDBA) is a reducing agent that is structurally similar to the

widely used Diisobutylaluminium hydride (DIBAL-H). While specific market pricing for EDBA is

not readily available, its cost is expected to be comparable to or higher than that of DIBAL-H,

from which it can be synthesized[1]. The primary difference in their reactivity stems from the

substitution of a hydride with an ethoxide group, which can modulate the steric hindrance and

Lewis acidity of the aluminum center, potentially offering unique selectivity in certain reactions.

The following table summarizes the key characteristics and approximate costs of common

alternative reducing agents.
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Feature
Diisobutylaluminiu
m hydride (DIBAL-
H)

Sodium
borohydride
(NaBH₄)

Lithium aluminium
hydride (LiAlH₄)

Formula C₈H₁₉Al NaBH₄ LiAlH₄

Molecular Weight 142.22 g/mol 37.83 g/mol 37.95 g/mol

Typical Applications

Reduction of esters to

aldehydes and

alcohols, nitriles to

aldehydes.

Reduction of

aldehydes and

ketones.

Strong, non-selective

reduction of a wide

range of functional

groups.

Solubility

Soluble in many

organic solvents (e.g.,

toluene, hexane).

Soluble in water and

alcohols.

Reacts violently with

water and protic

solvents; soluble in

ethers.

Approximate Cost
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70/100mL of 1M

solution)[2]

~$1900/kg to

$2250/kg

~$538/kg to

$1190/kg[3][4]

Safety Considerations

Pyrophoric, reacts

violently with water.[5]

[6][7]

Reacts with water to

produce flammable

hydrogen gas.[8][9]

[10][11][12]

Reacts violently with

water, can ignite in

moist air.[13][14][15]

[16][17]

Experimental Protocols
A general protocol for the reduction of an ester to an aldehyde using DIBAL-H is provided

below. This procedure can be adapted for other reducing agents with appropriate consideration

for their reactivity and handling requirements.

Reduction of an Ester to an Aldehyde using DIBAL-H
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Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with a solution of

the ester in an anhydrous solvent (e.g., toluene or THF).

Inert Atmosphere: The system is flushed with dry nitrogen or argon.

Cooling: The flask is cooled to -78 °C using a dry ice/acetone bath.

Addition of Reducing Agent: A solution of DIBAL-H (typically 1.0 M in an appropriate solvent)

is added dropwise from the dropping funnel, maintaining the temperature below -70 °C. The

progress of the reaction is monitored by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, it is carefully quenched by the slow, dropwise

addition of a suitable quenching agent, such as methanol, followed by water or a saturated

aqueous solution of Rochelle's salt. This should be done at low temperature to control the

exothermic reaction.

Work-up: The mixture is allowed to warm to room temperature and stirred until two clear

layers are observed. The organic layer is separated, and the aqueous layer is extracted with

an organic solvent (e.g., ethyl acetate).

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then

purified by column chromatography.

Workflow and Decision-Making Diagrams
The following diagrams illustrate a typical experimental workflow for a reduction reaction and a

logical decision-making process for selecting a suitable reducing agent.
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Experimental Workflow
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Caption: A typical experimental workflow for the reduction of an ester.
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Reducing Agent Selection Logic

Define Reduction Goal
(e.g., Ester to Aldehyde)
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No
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Yes No
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Further Optimization
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Caption: Decision tree for selecting a suitable reducing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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